Cas no 1023548-64-2 (N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide
• CAS No: 1023548-64-2
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• MDL: MFCD03839607
• CID: 5214903
• Update Time: 2025-10-29

N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide

• MDL： MFCD03839607
• Inchi： 1S/C19H20N2O3/c1-14-16(10-7-11-17(14)21(23)24)20-18(22)19(12-5-6-13-19)15-8-3-2-4-9-15/h2-4,7-11H,5-6,12-13H2,1H3,(H,20,22)
• InChI Key： JGBHZEZKAUNLGK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(NC2=CC=CC([N+]([O-])=O)=C2C)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide

N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide: A Comprehensive Overview

N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1023548-64-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopentane and features a nitro group and a methyl group attached to a phenyl ring. Its unique structural characteristics make it a valuable candidate for various applications, including drug development and biochemical studies.

The chemical structure of N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide consists of a cyclopentane ring with a carboxamide group attached to one of its carbon atoms. The carboxamide group is further substituted with a 2-methyl-3-nitrophenyl moiety, which imparts significant electronic and steric effects to the molecule. These structural features contribute to its potential biological activities and pharmacological properties.

Recent studies have explored the biological activities of N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide has been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/AKT pathway and the MAPK/ERK pathway.

The pharmacokinetic properties of N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide have also been studied to assess its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

In terms of safety, preclinical toxicology studies have indicated that N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

The synthesis of N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide involves several steps, including the formation of the cyclopentane ring, the introduction of the carboxamide group, and the substitution with the 2-methyl-3-nitrophenyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as yield, purity, and scalability.

One common synthetic approach involves the reaction of 1-chloro-cyclopentanecarboxylic acid with an amine derivative to form the carboxamide group. Subsequently, the nitration of a substituted phenol followed by coupling with the cyclopentanecarboxylic acid derivative yields the final product. This method has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The potential applications of N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide extend beyond its anti-inflammatory and anti-cancer properties. Recent research has also explored its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for further investigation in this area.

In conclusion, N-(2-methyl-3-nitrophenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1023548-64-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in medicinal chemistry and pharmaceutical science.